Cas no 1805447-26-0 (2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine
• CAS No: 1805447-26-0
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4887939
• Update Time: 2025-05-24

2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine

• Inchi： 1S/C8H10F2N2O2/c1-14-7-5(13)3-12-4(2-11)6(7)8(9)10/h3,8,13H,2,11H2,1H3
• InChI Key： LLUMXLUKUYSJPE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CN)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 0
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine (CAS No. 1805447-26-0)

2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine, identified by the CAS number 1805447-26-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a pyridine core with functional groups that include an aminomethyl substituent, a difluoromethyl group, a hydroxyl group, and a methoxy group, exhibits remarkable potential in medicinal chemistry due to its structural complexity and biological activity.

The compound's pyridine scaffold is a cornerstone in drug design, owing to its prevalence in numerous bioactive molecules. The presence of the aminomethyl group at the 2-position introduces a nucleophilic center, making it susceptible to further derivatization and enabling the formation of amide or urea linkages, which are crucial for protein-target interactions. This feature is particularly valuable in the development of enzyme inhibitors and receptor modulators.

At the 3-position, the difluoromethyl group is a key pharmacophore that enhances metabolic stability and binding affinity. Fluorine atoms, especially in this configuration, are known to improve lipophilicity and reduce susceptibility to enzymatic degradation. This modification has been widely employed in the optimization of small-molecule drugs to achieve better pharmacokinetic profiles. The difluoromethyl moiety also contributes to the compound's ability to interact with biological targets through hydrophobic and electrostatic forces.

The 5-hydroxy and 4-methoxy substituents further enrich the compound's chemical space, providing additional opportunities for hydrogen bonding and electronic tuning. Hydroxyl groups are common in natural products and pharmaceuticals, often serving as hydrogen bond donors or acceptors that modulate molecular recognition. The methoxy group, on the other hand, influences electronic distribution and can participate in dipole interactions with biological targets.

Recent advancements in computational chemistry have highlighted the importance of such multifunctional scaffolds in drug discovery. Molecular modeling studies suggest that 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine can effectively engage with various protein targets through a combination of hydrophobic interactions, hydrogen bonding, and electrostatic complementarity. These insights have guided the design of novel derivatives with enhanced therapeutic efficacy.

In vitro studies have demonstrated that this compound exhibits promising biological activity across multiple therapeutic areas. For instance, preliminary assays indicate potential inhibitory effects on kinases and other enzymes implicated in cancer progression. The aminomethyl group facilitates interactions with hinge regions of these enzymes, while the difluoromethyl moiety improves binding affinity. Additionally, the compound's ability to cross the blood-brain barrier suggests its utility in central nervous system (CNS) drug development.

The hydroxyl and methoxy groups contribute to solubility and metabolic stability, making this compound a viable candidate for further preclinical investigation. Pharmacokinetic studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in animal models. These findings align with the growing interest in fluorinated heterocycles as pharmacophores in modern drug design.

Emerging research also explores the synthetic utility of 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine as an intermediate in multicomponent reactions (MCRs). Such reactions enable rapid diversification of molecular structures while maintaining core pharmacological features. The compound's reactive sites allow for seamless integration into complex frameworks through strategies like Buchwald-Hartwig coupling or transition-metal-catalyzed cross-coupling reactions.

The integration of machine learning into virtual screening has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have ranked 2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine as a high-potential scaffold for further optimization based on its physicochemical properties and predicted binding affinities. This synergy between experimental chemistry and computational methods underscores its significance in contemporary drug discovery efforts.

Future directions for research include exploring derivative libraries generated from this core structure using combinatorial chemistry techniques. Such libraries would allow for systematic exploration of structure-activity relationships (SARs), enabling medicinal chemists to fine-tune biological activity while maintaining desired pharmacokinetic profiles. The compound's versatility makes it an attractive starting point for generating novel therapeutics targeting neglected diseases or emerging pathogens.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine (CAS No. 1805447-26-0) represents a compelling example of how functionalized pyridines can serve as platforms for innovative drug development. Its unique combination of substituents offers multiple avenues for structural diversification while maintaining robust biological activity. As research continues to uncover new therapeutic applications for such compounds,2-(Aminomethyl)-3-(difluoromethyl)-5-hydroxy-4-methoxypyridine is poised to play a pivotal role in shaping next-generation pharmaceuticals.